Cas no 1363412-06-9 ((3R)-3-(1-(Boc-amino)ethyl)-pyrrolidine)

• Product Name: (3R)-3-(1-(Boc-amino)ethyl)-pyrrolidine
• CAS No: 1363412-06-9
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 4823148
• Update Time: 2025-11-06

(3R)-3-(1-(Boc-amino)ethyl)-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(1-(BOC-AMINO)ETHYL)-PYRROLIDINE
• tert-Butyl (1-((R)-pyrrolidin-3-yl)ethyl)carbamate
• (3R)-3-(1-(Boc-amino)ethyl)-pyrrolidine

• Inchi： 1S/C11H22N2O2/c1-8(9-5-6-12-7-9)13-10(14)15-11(2,3)4/h8-9,12H,5-7H2,1-4H3,(H,13,14)/t8?,9-/m1/s1
• InChI Key： HJUZGKGDCUOVML-YGPZHTELSA-N
• SMILES： O(C(C)(C)C)C(NC(C)[C@H]1CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 1.3
• Topological Polar Surface Area: 50.4

Additional information on (3R)-3-(1-(Boc-amino)ethyl)-pyrrolidine

Introduction to (3R)-3-(1-(Boc-amino)ethyl)-pyrrolidine (CAS No. 1363412-06-9)

The compound (3R)-3-(1-(Boc-amino)ethyl)-pyrrolidine (CAS No. 1363412-06-9) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex bioactive compounds. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which is widely used as a scaffold in drug discovery and development. The Boc-amino group attached to the ethyl side chain introduces a protective functionality, making this compound highly versatile in various synthetic strategies.

Recent advancements in stereochemistry and asymmetric synthesis have highlighted the importance of (3R)-configuration in determining the biological activity of this compound. The pyrrolidine ring serves as a rigid structure that can be further functionalized to explore its potential in medicinal chemistry. Researchers have utilized this compound as an intermediate in the synthesis of peptide mimetics, which are known for their ability to modulate protein-protein interactions.

The Boc (tert-butoxycarbonyl) group is a well-known protecting group in peptide synthesis, providing stability during reaction steps while allowing for controlled deprotection under acidic conditions. This feature makes (3R)-3-(1-(Boc-amino)ethyl)-pyrrolidine an ideal building block for constructing more complex molecules with precise stereochemical control. Recent studies have demonstrated its application in the synthesis of bioactive compounds targeting various therapeutic areas, including oncology and neurodegenerative diseases.

In terms of synthetic methodology, the preparation of (3R)-3-(1-(Boc-amino)ethyl)-pyrrolidine involves multi-step processes that emphasize stereochemical integrity. The use of chiral auxiliaries and asymmetric catalysis has been pivotal in achieving high enantiomeric excess during its synthesis. These techniques align with the current trend toward sustainable and efficient chemical processes, reducing waste and improving overall yields.

From an applications perspective, this compound has shown promise in the development of peptide-based drugs and small-molecule inhibitors. Its unique structure allows for interactions with biological targets through hydrogen bonding and hydrophobic interactions, making it a valuable tool in drug design. Recent research has focused on its role in inhibiting enzyme activity, particularly kinases, which are key players in cellular signaling pathways.

The integration of computational chemistry tools has further enhanced our understanding of the molecular properties of (3R)-3-(1-(Boc-amino)ethyl)-pyrrolidine. Quantum mechanical calculations and molecular docking studies have provided insights into its binding modes with target proteins, aiding in the rational design of more potent analogs. These advancements underscore the importance of interdisciplinary approaches in modern drug discovery.

In conclusion, (3R)-3-(1-(Boc-amino)ethyl)-pyrrolidine (CAS No. 1363412-06-9) stands as a testament to the progress in organic synthesis and its application in medicinal chemistry. Its structural versatility, combined with cutting-edge synthetic methodologies and computational tools, positions it as a key player in the development of innovative therapeutic agents.